Cas no 33137-87-0 (6-nitro-1H-Benzimidazole-2-acetonitrile)

• Product Name: 6-nitro-1H-Benzimidazole-2-acetonitrile
• CAS No: 33137-87-0
• MF: C₉H₆N₄O₂
• MW: 202.169540882111
• MDL: MFCD00453245
• CID: 1110985
• PubChem ID: 5217378
• Update Time: 2025-04-20

6-nitro-1H-Benzimidazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-nitro-1H-Benzimidazole-2-acetonitrile
• 2-(6-nitro-1H-benzimidazol-2-yl)acetonitrile
• SY046475
• DTXSID30410739
• AKOS030619111
• (5-nitro-1H-benzimidazol-2-yl)acetonitrile
• AC5913
• MFCD00453245
• 1H-Benzimidazole-2-acetonitrile, 5-nitro-
• 33137-87-0
• 2-(5-Nitro-1H-benzo[d]imidazol-2-yl)acetonitrile
• CS-12328
• STK011755
• DB-108156
• 2-(Cyanomethyl)-5-nitrobenzimidazole
• SCHEMBL3388850

• MDL： MFCD00453245
• Inchi： 1S/C9H6N4O2/c10-4-3-9-11-7-2-1-6(13(14)15)5-8(7)12-9/h1-2,5H,3H2,(H,11,12)
• InChI Key： SGTFZCBIJHVSNT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(CC#N)=N2)=O

Computed Properties

• Exact Mass: 202.04918
• Monoisotopic Mass: 202.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 95.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles